ML281

• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol
• InChI: InChI=1S/C22H19N3O2S/c1-13(2)14-9-10-16(24-21(26)19-8-5-11-28-19)15(12-14)20-22(27)25-18-7-4-3-6-17(18)23-20/h3-13H,1-2H3,(H,24,26)(H,25,27)
• InChIKey: HWOYIOLMBQSTQS-UHFFFAOYSA-N

ML281 Selective STK33 Probe for KRAS Cancer Research

ML281 (CID 53377448) is a quinoxalinone‑based small‑molecule inhibitor of serine/threonine kinase 33 (STK33) that was developed as a chemical probe to interrogate KRAS‑dependent cancer biology [1]. It inhibits purified recombinant STK33 with an IC₅₀ of 14 nM and delivers exceptional selectivity: >700‑fold over the structurally related protein kinase A (PKA) and 550‑fold over Aurora kinase B (AurB) [1]. When profiled against a panel of 83 off‑target kinases, ML281 significantly inhibits only two additional kinases (FLT3 and KDR) at ≥25 % inhibition, confirming its narrow target spectrum [1].

1

STK33 pathway inhibition studies in KRAS-dependent cancer models

2

Kinase selectivity profiling and off-target verification workflows

3

Target engagement assays requiring narrow off-target footprint

• [1] Weïwer M, Spoonamore J, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Dandapani S, Palmer M, Scherer CA, Stern AM, Schreiber SL, Munoz B. A Potent and Selective Quinoxalinone‑Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS‑Dependent Cells. ACS Med. Chem. Lett. 2012, 3 (12), 1034‑1038. View Source

ML281 Differentiation from Other STK33 Inhibitors

Although multiple STK33 inhibitors have been reported, their selectivity fingerprints differ dramatically. Earlier probes such as compound 1 (Amgen) and the fasudil analogue compound 2 potently inhibit STK33 but also strongly suppress PKA and/or AurB at similar concentrations, introducing confounding off‑target pharmacology [1]. BRD‑8899, another nanomolar STK33 inhibitor, exhibits broad off‑target activity across >10 kinases [2]. Consequently, substituting ML281 with a less‑selective inhibitor can obscure whether a biological effect originates from STK33 engagement or from collateral kinase inhibition. The quantitative evidence below demonstrates why ML281 is the more appropriate probe when kinase‑selectivity fidelity is non‑negotiable.

Selectivity fingerprints differ dramatically

Alternative STK33 inhibitors (e.g., compound 1, fasudil analog) strongly co-inhibit PKA or AurB, which may confound STK33-specific pathway interpretation.

Broad off-target liability with other probes

BRD-8899 and similar tools inhibit >10 additional kinases, increasing the risk that observed phenotypes arise from collateral kinase inhibition rather than STK33 engagement.

Scaffold-dependent effects may not transfer

Quinoxalinone-based ML281 differs from benzothiazole/isoquinoline chemotypes; substituting scaffolds can introduce distinct off-target profiles or physicochemical artifacts.

• [1] Weïwer M, Spoonamore J, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Dandapani S, Palmer M, Scherer CA, Stern AM, Schreiber SL, Munoz B. A Potent and Selective Quinoxalinone‑Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS‑Dependent Cells. ACS Med. Chem. Lett. 2012, 3 (12), 1034‑1038. View Source
• [2] Luo T, Masson K, Jaffe JD, Silkworth W, Ross NT, Scherer CA, Scholl C, Fröhling S, Carr SA, Stern AM, Schreiber SL, Golub TR. STK33 kinase inhibitor BRD‑8899 has no effect on KRAS‑dependent cancer cell viability. Proc. Natl. Acad. Sci. U.S.A. 2012, 109 (8), 2860‑2865. View Source

ML281 Selectivity & Performance Evidence

PKA Selectivity Advantage Over Analogs

ML281 displays >700‑fold selectivity for STK33 over PKA (PKA IC₅₀ > 10 μM), whereas the Amgen probe compound 1 shows only 28‑fold selectivity (PKA IC₅₀ = 0.65 μM) and the fasudil analogue compound 2 shows 5‑fold selectivity [1]. The >25‑fold and >140‑fold improvements over compounds 1 and 2 respectively make ML281 far less likely to produce PKA‑mediated off‑target effects in cellular assays [1].

PKA selectivity vs. analogs

Head-to-head

ML281: >700-fold over PKA Compound 1: 28-fold Compound 2: 5-fold

Reported selectivity margin supports PKA-orthogonal pathway interpretation

In-vitro kinase assays, identical format; PKA IC₅₀ >10 μM for ML281

Evidence Dimension	Fold‑selectivity for STK33 over PKA
Target Compound Data	ML281: >700‑fold (PKA IC₅₀ > 10 μM)
Comparator Or Baseline	Compound 1: 28‑fold (PKA IC₅₀ = 0.65 μM); Compound 2: 5‑fold (PKA IC₅₀ ≈ 0.055 μM)
Quantified Difference	ML281 vs. Compound 1: >25‑fold better selectivity; ML281 vs. Compound 2: >140‑fold better selectivity
Conditions	In‑vitro kinase activity assays using purified recombinant STK33 and PKA; IC₅₀ values measured under identical assay format (Molecular Libraries probe report protocol)

Why This Matters

Low PKA selectivity in earlier probes can confound phenotypic readouts; ML281’s superior selectivity reduces the risk of PKA‑driven false positives, making it the preferred probe for STK33‑specific pathway dissection.

• [1] Weïwer M, Spoonamore J, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Dandapani S, Palmer M, Scherer CA, Stern AM, Schreiber SL, Munoz B. A Potent and Selective Quinoxalinone‑Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS‑Dependent Cells. ACS Med. Chem. Lett. 2012, 3 (12), 1034‑1038. View Source

Aurora B Selectivity Margin

Against Aurora kinase B (AurB), ML281 exhibits 550‑fold selectivity (AurB IC₅₀ = 7.8 μM). In stark contrast, compound 1 actually inhibits AurB more potently than STK33 (AurB IC₅₀ = 0.003 μM, 0.4‑fold selectivity), while compound 2 is essentially non‑selective (5‑fold) [1]. The 550‑fold window provides a clean separation between STK33 engagement and mitotic kinase interference [1].

Aurora B selectivity margin

Head-to-head

ML281: 550-fold (AurB IC₅₀ 7.8 μM) Compound 1: 0.4-fold (AurB IC₅₀ 0.003 μM) Compound 2: 5-fold

Reported AurB selectivity supports mitotic-kinase orthogonal pathway analysis

Cell-cycle disruption risk from AurB inhibition avoided with ML281

Evidence Dimension	Fold‑selectivity for STK33 over Aurora kinase B
Target Compound Data	ML281: 550‑fold (AurB IC₅₀ = 7.8 μM)
Comparator Or Baseline	Compound 1: 0.4‑fold (AurB IC₅₀ = 0.003 μM); Compound 2: 5‑fold
Quantified Difference	ML281 vs. Compound 1: ~1,375‑fold selectivity advantage; ML281 vs. Compound 2: 110‑fold selectivity advantage
Conditions	In‑vitro kinase activity assays using purified recombinant STK33 and AurB; same probe‑generation protocol as comparator data

Why This Matters

AurB inhibition causes cell‑cycle disruption and apoptosis, which can mask STK33‑specific phenotypes. ML281’s large selectivity margin eliminates this liability, making it indispensable for studies where cell‑cycle integrity must be maintained.

• [1] Weïwer M, Spoonamore J, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Dandapani S, Palmer M, Scherer CA, Stern AM, Schreiber SL, Munoz B. A Potent and Selective Quinoxalinone‑Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS‑Dependent Cells. ACS Med. Chem. Lett. 2012, 3 (12), 1034‑1038. View Source

Broad-Panel Kinase Selectivity Profile

In a diversity‑focused panel of 83 kinases, ML281 at 1 μM inhibited only STK33, FLT3, and KDR (VEGFR2) by ≥25 % relative to control [1]. This contrasts with BRD‑8899, which at 1 μM suppressed >80 % activity of at least seven additional kinases (RIOK1, MST4, RSK4, AKT1, KIT D816V, ROCK1, FLT3) [2]. The narrower off‑target footprint gives ML281 a cleaner pharmacological signature for correlating STK33 inhibition with cellular phenotype [1].

83-kinase panel off-target hits

Cross-study

ML281: 3 kinases ≥25% inhibition BRD-8899: ≥10 kinases >80% inhibition

Narrower off-target footprint supports target-engagement confidence

ATP-competitive profiling at 1 μM; distinct panel sizes

Evidence Dimension	Number of kinases inhibited ≥25 % at 1 μM in a broad‑panel screen
Target Compound Data	ML281: 3 kinases (STK33, FLT3, KDR) among 83 tested
Comparator Or Baseline	BRD‑8899: ≥10 kinases with >80 % inhibition at 1 μM (panel size not identical but similar diversity)
Quantified Difference	ML281 shows approximately one‑third the number of hits compared to BRD‑8899
Conditions	Kinase‑profiling panel conducted at 1 μM ATP‑competitive format; ML281 data in Supporting Information of ACS Med. Chem. Lett. 2012; BRD‑8899 data from Proc. Natl. Acad. Sci. 2012

Why This Matters

A cleaner off‑target profile reduces the chance that a biological observation is driven by inhibition of a kinase other than STK33, increasing confidence in target‑engagement conclusions.

• [1] Weïwer M, Spoonamore J, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Dandapani S, Palmer M, Scherer CA, Stern AM, Schreiber SL, Munoz B. A Potent and Selective Quinoxalinone‑Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS‑Dependent Cells. ACS Med. Chem. Lett. 2012, 3 (12), 1034‑1038. View Source
• [2] Luo T, Masson K, Jaffe JD, Silkworth W, Ross NT, Scherer CA, Scholl C, Fröhling S, Carr SA, Stern AM, Schreiber SL, Golub TR. STK33 kinase inhibitor BRD‑8899 has no effect on KRAS‑dependent cancer cell viability. Proc. Natl. Acad. Sci. U.S.A. 2012, 109 (8), 2860‑2865. View Source

Quinoxalinone Scaffold Differentiation

ML281 is built on a quinoxalinone scaffold, whereas compound 1 (Amgen) is a benzothiazole derivative and compound 2 is an isoquinoline‑based fasudil analogue [1]. These distinct chemotypes can produce divergent off‑target profiles and physicochemical properties even when the primary target potency is similar. For example, ML281’s 4‑isopropyl substituent was critical for its 20‑fold potency gain and high selectivity, a structural feature absent in the comparator scaffolds [1].

Chemotype scaffold identity

Supporting evidence

ML281: quinoxalinone (4-isopropyl) Compound 1: benzothiazole Compound 2: isoquinoline

Scaffold complementarity supports phenotype validation across chemotypes

4-isopropyl substitution key for ML281 selectivity gain

Evidence Dimension	Core chemical scaffold identity
Target Compound Data	ML281: quinoxalinone (4‑isopropyl‑eastern‑phenyl substituted)
Comparator Or Baseline	Compound 1: benzothiazole; Compound 2: isoquinoline (fasudil analogue)
Quantified Difference	Completely distinct chemotypes; 4‑isopropyl substitution on ML281 provided a 20‑fold potency improvement over the unsubstituted analogue (IC₅₀ 0.28 μM → 0.014 μM)
Conditions	SAR study within the same publication; all compounds tested in identical STK33 inhibition assay

Why This Matters

When a biological model shows compound‑specific effects that are not recapitulated by STK33‑selective probes from other chemotypes, the scaffold difference becomes critical for verifying that the effect is STK33‑mediated rather than a scaffold‑specific artifact.

• [1] Weïwer M, Spoonamore J, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Dandapani S, Palmer M, Scherer CA, Stern AM, Schreiber SL, Munoz B. A Potent and Selective Quinoxalinone‑Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS‑Dependent Cells. ACS Med. Chem. Lett. 2012, 3 (12), 1034‑1038. View Source

STK33 Potency and Selectivity Balance

ML281 inhibits recombinant STK33 with an IC₅₀ of 0.014 μM (14 nM), which is only 2‑fold less potent than compound 1 (0.007 μM) and essentially equipotent to compound 2 (0.011 μM) [1]. Crucially, ML281 achieves this potency without sacrificing selectivity, whereas the slightly more potent compound 1 loses all selectivity against AurB. In contrast, the related quinoxalinone ML280 shows markedly weaker potency (IC₅₀ = 0.25 μM) and only modest selectivity (>40‑fold) [2].

Potency-selectivity balance

Head-to-head

STK33 IC₅₀ 14 nM PKA selectivity >700-fold AurB selectivity 550-fold

Reported potency and selectivity profile supports STK33 biochemical assay reference

Similar potency to comparators but higher selectivity window

Evidence Dimension	In‑vitro STK33 enzymatic IC₅₀
Target Compound Data	ML281: 0.014 μM (14 nM)
Comparator Or Baseline	Compound 1: 0.007 μM; Compound 2: 0.011 μM; ML280: 0.25 μM
Quantified Difference	ML281 is within 2‑fold of the most potent comparator while offering >100‑fold higher selectivity than compounds 1 and 2; 18‑fold more potent than ML280
Conditions	Purified recombinant STK33 kinase activity assay; ATP concentration not explicitly stated in comparative table but consistent within probe report

Why This Matters

For biochemical and biophysical assays requiring both high potency and high selectivity, ML281 provides the best balance—potency nearly identical to the most active inhibitors but with an order‑of‑magnitude cleaner selectivity window.

• [1] Weïwer M, Spoonamore J, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Dandapani S, Palmer M, Scherer CA, Stern AM, Schreiber SL, Munoz B. A Potent and Selective Quinoxalinone‑Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS‑Dependent Cells. ACS Med. Chem. Lett. 2012, 3 (12), 1034‑1038. View Source
• [2] Spoonamore J, Weïwer M, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Dandapani S, Palmer M, Scherer CA, Stern AM, Schreiber SL, Munoz B. Screen for Inhibitors of STK33 Kinase Activity. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010 (updated 2014). Table 19. View Source

ML281 Research Applications

STK33 Pathway Deconvolution in KRAS Cancer

ML281’s >700‑fold selectivity over PKA and 550‑fold over AurB, combined with its narrow off‑target profile (only FLT3 and KDR inhibited among 83 kinases), make it the probe of choice for experiments where STK33‑specific signaling must be isolated from the confounding effects of PKA‑ or AurB‑driven pathways [1]. This is particularly relevant for dissecting STK33’s role in RPS6/BAD phosphorylation cascades in small‑cell lung carcinoma, where ML281 has been shown to suppress p‑RPS6 and p‑BAD and induce apoptosis [2].

Orthogonal Chemotype Confirmation

Because ML281 belongs to a quinoxalinone scaffold distinct from the benzothiazole (compound 1) and isoquinoline (compound 2) chemotypes, it serves as an ideal orthogonal probe for verifying that a biological phenotype observed with one inhibitor class is truly STK33‑mediated rather than scaffold‑driven [1]. The 4‑isopropyl substituent that confers ML281’s selectivity is not present in any other reported STK33 inhibitor scaffold [1].

Biochemical Assay & HTS Counter-Screens

ML281’s balanced profile—14 nM potency on recombinant STK33 coupled with >700‑fold selectivity over the closely related PKA—makes it suitable as a reference inhibitor in STK33 biochemical assay development and as a selectivity counter‑screen tool in kinase inhibitor discovery campaigns [1]. Its well‑characterized SAR series (ML280, ML281, and the 7a–7t analogs) provides a graduated set of control compounds with varying potency and selectivity [1].

STK33 Function Beyond Oncology

Recent studies have implicated STK33 in spermatogenesis and severe asthma, expanding the kinase’s relevance beyond oncology. ML281’s clean selectivity profile, validated across 83 kinases, supports its use in these emerging research areas where off‑target inhibition could confound tissue‑specific phenotypic interpretation [1][3].

Application

Selection Property

Validation Focus

STK33 pathway deconvolution in KRAS models

High selectivity over PKA and AurB

RPS6/BAD phosphorylation and apoptosis endpoint response

Orthogonal chemotype confirmation

Distinct quinoxalinone scaffold

Phenotype reproducibility across inhibitor chemotypes

Biochemical assay & HTS counter-screens

Balanced potency (nM) and high selectivity

Assay development and selectivity counter-screen

STK33 function beyond oncology

Validated narrow off-target profile (83 kinases)

Tissue-specific STK33 phenotype and IL-8 release model endpoint

• [1] Weïwer M, Spoonamore J, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Dandapani S, Palmer M, Scherer CA, Stern AM, Schreiber SL, Munoz B. A Potent and Selective Quinoxalinone‑Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS‑Dependent Cells. ACS Med. Chem. Lett. 2012, 3 (12), 1034‑1038. View Source
• [2] Wang Y, et al. Knockdown of human serine/threonine kinase 33 suppresses human small cell lung carcinoma by blocking RPS6/BAD signaling transduction. Neoplasma. 2022. View Source
• [3] Okuyama K, et al. Serine/threonine kinase 33 mediates thrombin‑induced interleukin‑8 release from human lung epithelial cells in severe asthma. J. Biol. Chem. 2022. View Source